Indolo[3,2-b]carbazole-6-carbaldehyde

• CAS No.: 172922-91-7
• Product Name: Indolo[3,2-b]carbazole-6-carbaldehyde
• Molecular Formula: C19H10N2O
• Molecular Weight: 282.3 g/mol
• IUPAC Name: indolo[3,2-b]carbazole-12-carbaldehyde
• Standard InChI: InChI=1S/C19H10N2O/c22-10-14-18-12-6-2-4-8-16(12)20-17(18)9-13-11-5-1-3-7-15(11)21-19(13)14/h1-10H
• Standard InChIKey: OTWFDHQTFRXSAK-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C3=CC4=NC5=CC=CC=C5C4=C(C3=N2)C=O
• Canonical SMILES: C1=CC=C2C(=C1)C3=CC4=NC5=CC=CC=C5C4=C(C3=N2)C=O
• Appearance: Solid powder
• Description: FICZ is a potent aryl hydrogen receptor (AhR) agonist (Kd = 70 p M). It acts by inducing transient expression of cytochrome P450-1A1 (CYP1A1) in vitro.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: FICZ; 6-Formylindolo[3,2-b]carbazole
• Reference: 1: Bock KW. Human and rodent aryl hydrocarbon receptor (AHR): from mediator of dioxin toxicity to physiologic AHR functions and therapeutic options. Biol Chem. 2017 Apr 1;398(4):455-464. doi: 10.1515/hsz-2016-0303. Review. PubMed PMID: 27805907.; 2: Bock KW. From dioxin toxicity to putative physiologic functions of the human Ah receptor in homeostasis of stem/progenitor cells. Biochem Pharmacol. 2017 Jan 1;123:1-7. doi: 10.1016/j.bcp.2016.06.015. Epub 2016 Jun 25. Review. PubMed PMID: 27349986.; 3: Bock KW. Toward elucidation of dioxin-mediated chloracne and Ah receptor functions. Biochem Pharmacol. 2016 Jul 15;112:1-5. doi: 10.1016/j.bcp.2016.01.010. Epub 2016 Jan 23. Review. PubMed PMID: 26801687.; 4: Ficz G. New insights into mechanisms that regulate DNA methylation patterning. J Exp Biol. 2015 Jan 1;218(Pt 1):14-20. doi: 10.1242/jeb.107961. Review. PubMed PMID: 25568447.; 5: Ficz G, Gribben JG. Loss of 5-hydroxymethylcytosine in cancer: cause or consequence? Genomics. 2014 Nov;104(5):352-7. doi: 10.1016/j.ygeno.2014.08.017. Epub 2014 Aug 30. Review. PubMed PMID: 25179374; PubMed Central PMCID: PMC4566966.; 6: Bock KW. Homeostatic control of xeno- and endobiotics in the drug-metabolizing enzyme system. Biochem Pharmacol. 2014 Jul 1;90(1):1-6. doi: 10.1016/j.bcp.2014.04.009. Epub 2014 May 16. Review. PubMed PMID: 24837423.; 7: Sibilano R, Pucillo CE, Gri G. Allergic responses and aryl hydrocarbon receptor novel pathway of mast cell activation. Mol Immunol. 2015 Jan;63(1):69-73. doi: 10.1016/j.molimm.2014.02.015. Epub 2014 Mar 18. Review. PubMed PMID: 24656327.; 8: Branco MR, Ficz G, Reik W. Uncovering the role of 5-hydroxymethylcytosine in the epigenome. Nat Rev Genet. 2011 Nov 15;13(1):7-13. doi: 10.1038/nrg3080. Review. PubMed PMID: 22083101.; 9: Ma Q. Influence of light on aryl hydrocarbon receptor signaling and consequences in drug metabolism, physiology and disease. Expert Opin Drug Metab Toxicol. 2011 Oct;7(10):1267-93. doi: 10.1517/17425255.2011.614947. Epub 2011 Sep 2. Review. PubMed PMID: 21883026.; 10: Heintzmann R, Ficz G. Breaking the resolution limit in light microscopy. Methods Cell Biol. 2007;81:561-80. Review. PubMed PMID: 17519184.; 11: Heintzmann R, Ficz G. Breaking the resolution limit in light microscopy. Brief Funct Genomic Proteomic. 2006 Dec;5(4):289-301. Review. PubMed PMID: 17170013.
• PubChem Compound: 22245026
• Last Modified: Nov 11 2021